N-(3,5-dibromo-4-ethoxybenzyl)ethanamine

• Molecular Formula: C11H15Br2NO
• Molecular Weight: 337.05 g/mol
• IUPAC Name: N-[(3,5-dibromo-4-ethoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C11H15Br2NO/c1-3-14-7-8-5-9(12)11(15-4-2)10(13)6-8/h5-6,14H,3-4,7H2,1-2H3
• InChI Key: QGPBYPKXXFIUBZ-UHFFFAOYSA-N
• SMILES: CCNCC1=CC(=C(C(=C1)Br)OCC)Br

Description

N-(3,5-dibromo-4-ethoxybenzyl)ethanamine, also known as DBE, is a chemical compound that has gained attention in scientific research due to its potential use in drug development. DBE belongs to the class of arylalkylamines and has a molecular formula of C11H14Br2NO.

Mechanism of Action

N-(3,5-dibromo-4-ethoxybenzyl)ethanamine acts as a selective serotonin reuptake inhibitor (SSRI), which means that it blocks the reuptake of serotonin in the brain. This leads to an increase in the levels of serotonin in the synaptic cleft, which can help regulate mood and reduce symptoms of depression and anxiety.
Biochemical and Physiological Effects:
N-(3,5-dibromo-4-ethoxybenzyl)ethanamine has been shown to have a significant impact on the levels of serotonin in the brain. This can lead to changes in mood, appetite, and sleep patterns. N-(3,5-dibromo-4-ethoxybenzyl)ethanamine has also been shown to have an effect on the levels of dopamine and norepinephrine, which are neurotransmitters that play a role in mood regulation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,5-dibromo-4-ethoxybenzyl)ethanamine in lab experiments is its high purity level, which ensures accurate and reproducible results. However, one limitation is that N-(3,5-dibromo-4-ethoxybenzyl)ethanamine is not readily available and can be expensive to synthesize.

Future Directions

There are several future directions for research on N-(3,5-dibromo-4-ethoxybenzyl)ethanamine. One area of interest is the development of more selective and potent SSRIs based on the structure of N-(3,5-dibromo-4-ethoxybenzyl)ethanamine. Another area of research is the investigation of the long-term effects of N-(3,5-dibromo-4-ethoxybenzyl)ethanamine on brain function and behavior. Additionally, research on the potential use of N-(3,5-dibromo-4-ethoxybenzyl)ethanamine in the treatment of other medical conditions, such as Parkinson's disease, is also an area of interest.

Synthesis Methods

The synthesis of N-(3,5-dibromo-4-ethoxybenzyl)ethanamine involves the reaction of 3,5-dibromo-4-ethoxybenzaldehyde with ethylamine in the presence of a reducing agent. The reaction yields N-(3,5-dibromo-4-ethoxybenzyl)ethanamine as a white solid with a high purity level.

Scientific Research Applications

N-(3,5-dibromo-4-ethoxybenzyl)ethanamine has been studied for its potential use as a therapeutic agent for various medical conditions. Research has shown that N-(3,5-dibromo-4-ethoxybenzyl)ethanamine has a high affinity for the serotonin transporter, which plays a key role in the regulation of mood. N-(3,5-dibromo-4-ethoxybenzyl)ethanamine has been studied for its potential use in the treatment of depression, anxiety, and other mood disorders.